5-methyl-3-sulfanyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one; 7-methyl-3-sulfanyl-4H,5H-[1,2,3]triazolo[1,5-a]pyrimidin-5-one

• IUPAC Name: 5-methyl-3-sulfanylidene-2,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-7-one;7-methyl-3-sulfanylidene-1,2-dihydrotriazolo[1,5-a]pyrimidin-5-one
• InChI: InChI=1S/2C6H6N4OS/c1-3-2-4(11)7-5-8-9-6(12)10(3)5;1-3-2-4(11)7-5-6(12)8-9-10(3)5/h2H,1H3,(H,9,12)(H,7,8,11);2,9H,1H3,(H,8,12)
• InChI Key: INXBLHZEOIRUEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC2=NNC(=S)N12.CC1=CC(=O)N=C2N1NNC2=S
• Molecular Formula: C12H12N8O2S2
• Molecular Weight: 364.4 g/mol

Description

These compounds belong to the class of organic compounds known as triazolopyrimidines. Triazolopyrimidines are aromatic heterocyclic compounds containing a triazole ring fused to a pyrimidine ring. Triazole is a five-membered ring consisting of two carbon atoms and three nitrogen atoms. Pyrimidine is a six-membered ring consisting of four carbon atoms and two nitrogen atoms.

Synthesis Analysis

The synthesis of similar triazolopyrimidines has been reported in the literature. A common method involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of these compounds, like other triazolopyrimidines, is characterized by a fused ring system containing a triazole ring and a pyrimidine ring.

Scientific Research Applications

Antimalarial Activity

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HIV TAR RNA Binding

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Ruthenium (II)-Hmtpo Complexes Synthesis

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Vilsmeier Reaction of Conjugated Carbocycles and Heterocycles

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Influenza Virus RNA Polymerase Inhibition

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Antimicrobial Activity

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Analgesic and Anti-inflammatory Activity

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Antioxidant Activity

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Future Directions

The future research directions for triazolopyrimidines could include further exploration of their synthesis, characterization, and potential applications in medicine and other fields.

Mechanism of Action

In terms of pharmacokinetics, the properties of triazoles can vary widely depending on their specific structures. Some general characteristics that may influence their ADME (Absorption, Distribution, Metabolism, and Excretion) properties include their ability to form hydrogen bonds, their lipophilicity, and their molecular size .

The action environment can also influence the activity of triazoles. Factors such as pH, temperature, and the presence of other substances can affect the stability and efficacy of these compounds .